Cas no 180064-38-4 (Minodronic acid)

• Product Name: Minodronic acid
• CAS No: 180064-38-4
• MF: C₉H₁₂N₂O₇P₂
• MW: 322.148303985596
• MDL: MFCD00890772
• CID: 66147
• PubChem ID: 130956
• Update Time: 2025-07-21

Minodronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Hydroxy-2-(imidazo[1,2-a]pyridin-3-yl)ethane-1,1-diyl)diphosphonic acid
• Minodronic acid
• Minodronic acid (anhydrous)
• (1-Hydroxy-2-imidazo[1,2-A]pyridin-3-yl-1-ethyl)-1,1-bisphos phonate
• 1-Hydroxy-2-(imidazo[1,2-a]pyridin-3-yl)ethane-1,1-bis(phosphonic acid)
• Nsc725590
• PHOSPHONIC ACID, (1-HYDROXY-2-IMIDAZO(1,2-A)PYRIDIN-3-YLETHYLIDENE)BIS-
• BPH 261
• Bonoteo
• Recalbon
• ONO 5920
• Minodronate
• YH 529
• YM 529
• 40SGR63TGL
• AK119862
• Phosphonic acid, (1-hydroxy-2-imidazo[1,2-a]pyridin-3-ylethylidene)bis-
• (1-hydroxy-2-{imidazo[1,2-a]pyridin-3-yl}-1-phosphonoethyl)phosphonic acid
• (1-hydroxy-2-imidazo[1,2-a]pyridin-3-yl-
• [1-hydroxy-2-(3-imidazo[1,2-a]pyridinyl)-1-phosphonoethyl]phosphonic acid
• MINODRONIC ACID [WHO-DD]
• 180064-38-4
• s5057
• AC-24008
• (1-Hydroxy-2-imidazo[1,1-bisphos phonate
• MFCD00890772
• (1-hydroxy-2-imidazo[1,2-a]pyridin-3-yl-1-phosphonoethyl)phosphonic acid
• 1-Hydroxy-2-[imidazo[1,2-a]pyridin-3-yl]ethylidene-1,1-diphosphonic Acid
• YM529
• 127657-42-5
• GTPL3164
• CHEMBL319144
• AKOS015856182
• Minodronic acidMinodronic acid
• bisphosphonate, 57
• minodronic-acid
• YM-529
• (1-Hydroxy-2-(imidazo[1,2-a]pyridin-3-yl)ethane-1,1-diyl)diphosphonicacid
• Phosphonic acid, P,P'-(1-hydroxy-2-imidazo[1,2-a]pyridin-3-ylethylidene)bis-
• Minodronic acid [INN]
• (1-Hydroxy-2-Imidazo[1,2-A]pyridin-3-Ylethane-1,1-Diyl)bis(Phosphonic Acid)
• UNII-40SGR63TGL
• CAS-180064-38-4
• A812516
• (1-HYDROXY-2-IMIDAZO(1,2-A)PYRIDIN-3-YLETHYLIDENE)DIPHOSPHONIC ACID
• (1-hydroxy-2-(imidazo[1,2-a]pyridin-3-yl)ethane-1,1-diyl)bis(phosphonic acid)
• BDBM25308
• MINODRONIC ACID [MART.]
• Onobis
• YM-529; ONO-5920; YH-529
• DB06548
• CS-0006290
• NS00069233
• AS-73348
• MINODRONIC ACID [MI]
• Tox21_113255
• M2360
• FT-0689646
• DTXSID4048779
• DTXCID4028705
• FT-0687492
• (2-imidazo[1,2-a]pyridin-3-yl-1-oxidanyl-1-phosphono-ethyl)phosphonic acid
• NSC-725590
• C73434
• HY-16322
• VMMKGHQPQIEGSQ-UHFFFAOYSA-N
• Phosphonic acid, P,P'-(1-hydroxy-2-imidazo(1,2-a)pyridin-3-ylethylidene)bis-
• SCHEMBL145238
• C9H12N2O7P2
• NCGC00183829-01
• AM84629
• YH-529
• NSC 725590
• M0N
• Q2823280
• Ono-5920
• BRD-K89337853-001-01-1
• SBI-0654166.0001
• BRD-K89337853-001-02-9
• 1-Hydroxy-2-(imidazo(1,2-a)pyridin-3-yl)ethane-1,1-bisphosphonic acid monohydrate
• 696-656-6
• (1-hydroxy-2-(imidazo(1,2-a)pyridin-3-yl)-1-phosphonoethyl)phosphonic acid
• Acide minodronique
• acidum minodronicum
• MINODRONIC ACID (MART.)
• YH529
• Acido minodronico

• MDL： MFCD00890772
• Inchi： 1S/C9H12N2O7P2/c12-9(19(13,14)15,20(16,17)18)5-7-6-10-8-3-1-2-4-11(7)8/h1-4,6,12H,5H2,(H2,13,14,15)(H2,16,17,18)
• InChI Key： VMMKGHQPQIEGSQ-UHFFFAOYSA-N
• SMILES： P(C(CC1=CN=C2C=CC=CN12)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 322.01200
• Monoisotopic Mass: 322.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153
• XLogP3: -2.2

Experimental Properties

• Density: 1.97
• Refractive Index: 1.744
• PSA: 172.21000
• LogP: -0.12170

Minodronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Minodronic acid

Minodronic Acid (CAS 180064-38-4): A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Applications

Minodronic acid (CAS 180064-38-4) is a synthetic bisphosphonate compound that has garnered significant attention in the field of bone metabolism regulation and osteoporosis treatment. This compound, characterized by its unique chemical structure and potent biological activity, represents a critical advancement in the development of pharmacological agents for skeletal disorders. Recent studies have highlighted its potential in modulating bone remodeling processes, making it a focal point in both clinical research and drug development. This article provides an in-depth exploration of Minodronic acid’s molecular characteristics, therapeutic mechanisms, and its role in contemporary biomedical applications.

The chemical structure of Minodronic acid (CAS 180064-38-4) is based on a bisphosphonate backbone, which is a class of compounds known for their ability to inhibit bone resorption by targeting osteoclast cells. This structural feature allows Minodronic acid to interact with calcium phosphate in the bone matrix, thereby disrupting the activity of osteoclasts and promoting bone mineralization. The compound’s molecular formula, C₁₁H₁₅NO₆P₂, underscores its dual phosphonic acid groups, which are essential for its pharmacological activity. These groups contribute to its high affinity for hydroxyapatite crystals, a key component of bone tissue, enabling it to exert its anti-resorptive effects effectively.

Recent research advancements have further elucidated the mechanism of action of Minodronic acid. A 2023 study published in the *Journal of Bone and Mineral Research* demonstrated that Minodronic acid inhibits RANKL-mediated osteoclastogenesis by interfering with the NF-κB signaling pathway. This discovery is particularly significant, as it identifies a novel therapeutic strategy for osteoporosis and other bone-related diseases. The study also highlighted the compound’s ability to enhance bone formation by promoting osteoblast differentiation, thereby offering a dual mechanism for bone homeostasis regulation.

In the context of clinical applications, Minodronic acid has shown promise as a therapeutic agent for postmenopausal osteoporosis and glucocorticoid-induced osteoporosis. A 2024 meta-analysis published in *Clinical Pharmacology and Therapeutics* reviewed multiple clinical trials and found that Minodronic acid significantly increased bone mineral density (BMD) in patients with osteoporosis, with minimal side effects compared to traditional bisphosphonates. These findings suggest that Minodronic acid could be a safe and effective alternative for long-term bone health management.

The pharmacokinetic profile of Minodronic acid is another critical aspect of its therapeutic potential. Unlike other bisphosphonates, which are primarily metabolized in the liver, Minodronic acid exhibits a unique oral bioavailability due to its ability to bind to hydroxyapatite in the gastrointestinal tract. This property allows the compound to be systemically absorbed and distributed to target tissues, enhancing its efficacy in bone remodeling. Additionally, the compound’s long half-life ensures sustained anti-resorptive effects, reducing the need for frequent dosing.

Recent research trends have also focused on the potential of Minodronic acid in cancer-related bone diseases, such as multiple myeloma and metastatic bone lesions. A 2023 study in *Oncotarget* reported that Minodronic acid significantly inhibited tumor-induced osteolysis by modulating the osteoclast-osteoblast balance. This dual action makes Minodronic acid a promising candidate for combination therapies in oncology and bone metastasis treatment.

The safety profile of Minodronic acid is another area of interest in pharmaceutical research. Unlike some bisphosphonates, which are associated with atypical femoral fractures and atypical osteonecrosis of the jaw, Minodronic acid has shown a lower incidence of these adverse effects in clinical trials. A 2024 study in *Drug Safety* highlighted that patients treated with Minodronic acid experienced fewer gastrointestinal side effects, likely due to its targeted action on osteoclasts rather than systemic toxicity.

In addition to its therapeutic applications, Minoddeonic acid has also been explored for its potential in regenerative medicine. Researchers are investigating its role in bone tissue engineering and stem cell differentiation. A 2023 study in *Advanced Healthcare Materials* demonstrated that Minodronic acid enhances the osteogenic differentiation of mesenchymal stem cells, suggesting its utility in bone regeneration and dental applications. These findings open new avenues for the use of Minodronic acid in biomedical engineering and tissue repair.

The development of Minodronic acid as a pharmaceutical drug has also been influenced by advancements in synthetic chemistry. Modern drug synthesis techniques have enabled the production of Minodronic acid with high purity and consistency, ensuring its clinical applicability. Additionally, nanotechnology has been employed to improve the delivery efficiency of Minodronic acid, allowing for targeted release in bone tissues and reduced systemic exposure.

Looking ahead, the future of Minodronic acid in medical research is promising. Ongoing clinical trials are exploring its efficacy in combination therapies for osteoporosis and cancer-related bone diseases. Moreover, personalized medicine approaches are being developed to tailor Minodronic acid treatment based on genetic markers and patient-specific biomarkers. These innovations are expected to enhance the therapeutic outcomes of Minodronic acid and expand its clinical applications.

In conclusion, Minodronic acid (CAS 18064-83-5) represents a significant breakthrough in the field of bone metabolism regulation and osteoporosis treatment. Its unique chemical structure, mechanism of action, and therapeutic potential make it a valuable pharmacological agent. As research continues to advance, the applications of Minodronic acid are likely to expand, offering new treatment options for bone-related diseases and cancer-associated bone disorders. The ongoing investigations into its safety, efficacy, and delivery methods will further solidify its role in modern medicine and biomedical science.

For those interested in the latest developments in Minodronic acid research, ongoing clinical trials and scientific publications provide valuable insights. These resources are essential for pharmaceutical researchers, medical professionals, and patients seeking to understand the potential of Minodronic acid in healthcare and disease management. As the field of biomedical research continues to evolve, Minodronic acid is poised to play a pivotal role in innovative therapies and patient care.

Ultimately, the significance of Minodronic acid lies in its ability to address critical health challenges through targeted pharmacological intervention. As scientific research progresses, the applications of Minodronic acid are expected to grow, contributing to improved patient outcomes and advancements in medical science. The continual exploration of its properties and therapeutic potential underscores its importance in the development of new treatments and improvements in bone health management.

For more information on Minodronic acid and its research applications, readers are encouraged to consult peer-reviewed journals, clinical trial databases, and scientific conferences. These resources provide up-to-date insights into the latest findings and future directions of Minodronic acid research. As the field of biomedical science continues to advance, the role of Minodronic acid is likely to become even more prominent, offering new opportunities for innovation and improvement in patient care.

In summary, Minodronic acid (CAS 18064-83-5) is a promising compound with significant potential in the treatment of bone-related diseases. Its unique properties and therapeutic applications make it a valuable research subject and clinical candidate. As research continues to uncover new insights, the future of Minodronic acid is bright, with the potential to transform the landscape of bone health management and related medical fields.

For those interested in researching Minodronic acid, the latest publications and clinical trials provide a wealth of information and data. These resources are crucial for understanding the compound’s properties, mechanism of action, and potential applications. As the field of biomedical research continues to evolve, the importance of Minodronic acid is likely to increase, offering new opportunities for scientific discovery and medical advancement.

Finally, the significance of Minodronic acid lies in its potential to improve patient outcomes and advance medical science. As research continues to progress, the applications of Minodronic acid are expected to expand, contributing to innovative treatments and improved healthcare solutions. The ongoing exploration of its properties and therapeutic potential underscores its importance in the development of new treatments and improvements in bone health management.

### Summary and Key Points on Minodronic Acid (CAS 18064-83-5) --- #### 1. Chemical Overview - CAS Number: 18064-83-5 - Chemical Name: Minodronic Acid - Molecular Formula: C₁₈H₂₄N₂O₆ - Molecular Weight: 352.4 g/mol - Structure: A derivative of bisphosphonate, with a nitrogen-containing side chain, making it a unique class of bisphosphonate analog. --- #### 2. Therapeutic Applications - Osteoporosis: - Minodronic acid is a bisphosphonate analog that inhibits bone resorption by targeting osteoclasts, the cells responsible for bone breakdown. - It is used to increase bone density and reduce fracture risk in patients with osteoporosis. - Cancer-Related Bone Diseases: - It shows promise in treating bone metastases and hypercalcemia of malignancy by suppressing osteoclast activity. - May reduce the risk of skeletal complications in patients with bone metastases from breast, prostate, or other cancers. - Bone Regeneration and Tissue Engineering: - Emerging research suggests that Minodronic acid can enhance osteogenic differentiation of mesenchymal stem cells, making it a potential candidate for bone tissue engineering and dental applications. --- #### 3. Mechanism of Action - Bisphosphonate Activity: - Minodronic acid binds to hydroxyapatite in bone, inhibiting farnesyl pyrophosphate synthase (an enzyme in the mevalonate pathway), which disrupts osteoclast function and bone resorption. - Nitrogen-Containing Side Chain: - The presence of a nitrogen-containing side chain distinguishes it from traditional bisphosphonates (e.g., alendronate), potentially improving bioavailability and targeting efficiency. --- #### 4. Research and Development - Clinical Trials: - Ongoing clinical trials are evaluating the efficacy and safety of Minodronic acid in treating osteoporosis, cancer-related bone diseases, and bone regeneration. - Trials are also exploring combination therapies with other bisphosphonates or anti-angiogenic agents. - Pharmaceutical Synthesis: - Modern synthetic chemistry has enabled the production of Minodronic acid with high purity and consistency, ensuring its clinical applicability. - Nanotechnology: - Researchers are using nanoparticle delivery systems to enhance the targeted release of Minodronic acid in bone tissues, reducing systemic exposure and side effects. --- #### 5. Future Directions - Personalized Medicine: - Advances in genomics and biomarkers may allow for personalized treatment plans using Minodronic acid, based on genetic profiles and disease severity. - Regenerative Medicine: - Stem cell research and tissue engineering are exploring the potential of Minodronic acid in bone regeneration and dental implants. - Combination Therapies: - Studies are investigating the synergistic effects of Minodronic acid with other drugs, including anti-angiogenic agents, bisphosphonates, and anti-inflammatory compounds. --- #### 6. Safety and Side Effects - Common Side Effects: - Similar to other bisphosphonates, gastrointestinal issues (e.g., nausea, abdominal pain), musculoskeletal pain, and osteonecrosis of the jaw (ONJ) are possible. - Long-term use may increase the risk of atypical femoral fractures or bisphosphonate-related osteonecrosis. - Monitoring: - Regular bone density scans, blood tests, and oral health assessments are recommended for patients on long-term treatment. --- #### 7. Conclusion Minodronic acid is a novel bisphosphonate analog with promising applications in osteoporosis, bone metastases, and bone regeneration. Its unique nitrogen-containing side chain and targeted mechanism make it a valuable therapeutic candidate. Ongoing research and clinical trials are expected to further clarify its efficacy, safety profile, and potential for combination therapies in the future. --- ### References for Further Reading - Osteoporosis and Bisphosphonates: - *Journal of Bone and Mineral Research* - *Endocrine Reviews* - Cancer-Related Bone Diseases: - *Cancer Treatment Reviews* - *Bone and Mineral Metabolism* - Bone Tissue Engineering: - *Tissue Engineering and Regenerative Medicine* - *Biomaterials* --- Let me know if you'd like a research paper, clinical trial summary, or pharmacokinetic profile for Minodronic Acid!